3-(5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-3-yl)-7-methylquinolin-2-ol

• IUPAC Name: 3-[5-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-3-yl]-7-methyl-1H-quinolin-2-one
• InChI: InChI=1S/C20H17N3O4/c1-11-4-5-12-9-14(19(24)21-15(12)8-11)18-22-20(27-23-18)13-6-7-16(25-2)17(10-13)26-3/h4-10H,1-3H3,(H,21,24)
• InChI Key: OUYMXXXKITVUTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2)C3=NOC(=N3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C20H17N3O4
• Molecular Weight: 363.4 g/mol

Description

The compound is a complex organic molecule that includes a quinoline ring and an oxadiazole ring, both of which are common in many biologically active compounds. The presence of the dimethoxyphenyl group suggests potential interactions with biological targets, as this group is found in a variety of pharmaceuticals and natural products.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinoline ring, an oxadiazole ring, and a dimethoxyphenyl group. These groups could potentially confer interesting electronic and steric properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the oxadiazole and quinoline rings, as well as the dimethoxyphenyl group. These groups could participate in a variety of chemical reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the dimethoxyphenyl group could increase its lipophilicity, potentially affecting its solubility and distribution in biological systems.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological target. For example, many compounds containing quinoline rings have antimicrobial or antimalarial activity, while oxadiazoles are often found in compounds with various types of biological activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate precautions should be taken when handling it to minimize exposure and potential harm.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity and other properties. It could potentially be explored for use in pharmaceuticals, materials science, or other areas, depending on its specific properties and activities.